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Compound of Interest

Compound Name: PF-00356231

Cat. No.: B1584456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-00356231 is a potent and selective, non-peptidic, non-zinc chelating inhibitor of matrix

metalloproteinase-12 (MMP-12). It also exhibits inhibitory activity against other matrix

metalloproteinases (MMPs) including MMP-13, MMP-8, MMP-9, and MMP-3. Given its role in

modulating extracellular matrix remodeling, PF-00356231 is a valuable tool in preclinical

research for various pathological conditions, including inflammatory diseases and cancer.

Proper handling and storage of PF-00356231 solutions are critical to ensure experimental

reproducibility and the integrity of research findings. These application notes provide detailed

protocols for the preparation, storage, and assessment of the long-term stability of PF-
00356231 solutions.
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Property Value

Chemical Formula C25H20N2O3S

Molecular Weight 428.5 g/mol

IUPAC Name

(3R)-3-phenyl-3-[[4-(4-pyridin-4-

ylphenyl)thiophene-2-carbonyl]amino]propanoic

acid

Solubility Moderately soluble in DMSO

Long-Term Storage and Stability of PF-00356231
Solutions
While specific long-term stability data for PF-00356231 solutions is not extensively published,

general best practices for small molecule inhibitors suggest that stability is dependent on the

solvent, storage temperature, and exposure to light. It is imperative for researchers to perform

their own stability studies for their specific experimental conditions.

General Recommendations for Storage
For optimal stability, it is recommended to prepare fresh solutions for each experiment. If

storage is necessary, the following guidelines, based on common practices for small molecule

inhibitors, should be followed.
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Solvent
Storage
Temperature

Recommended
Duration

Notes

DMSO -20°C
Up to 1 month (short-

term)

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.

Protect from light.

DMSO -80°C
Up to 6 months (long-

term)

Aliquot into single-use

vials. Protect from

light.

Aqueous Buffers 4°C Up to 24 hours

Prepare fresh daily.

Solubility in aqueous

solutions may be

limited.

Aqueous Buffers -20°C / -80°C Not Recommended

Risk of precipitation

upon freezing and

thawing.

Note: The stability of PF-00356231 in aqueous solutions, especially those containing other

components like proteins or salts, is likely to be significantly lower than in DMSO. It is strongly

advised to prepare aqueous dilutions from a DMSO stock immediately before use.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials:

PF-00356231 powder

Anhydrous, sterile-filtered dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials with secure caps

Calibrated analytical balance and weighing paper
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Vortex mixer

Procedure:

1. Equilibrate the PF-00356231 powder to room temperature before opening the vial to

prevent condensation.

2. Weigh the desired amount of PF-00356231 powder using a calibrated analytical balance.

For example, to prepare 1 mL of a 10 mM stock solution, weigh 4.285 mg of PF-
00356231.

3. Transfer the weighed powder to a sterile microcentrifuge tube.

4. Add the calculated volume of anhydrous DMSO to the tube. For 4.285 mg of PF-
00356231, add 1 mL of DMSO.

5. Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Gentle warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution.

6. Aliquot the stock solution into single-use, light-protected vials to minimize freeze-thaw

cycles.

7. Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Proposed Study for Long-Term Stability
Assessment
This protocol outlines a method to determine the long-term stability of PF-00356231 in a DMSO

stock solution.

Materials:

10 mM PF-00356231 stock solution in DMSO (prepared as in Protocol 1)

High-performance liquid chromatography (HPLC) system with a suitable column (e.g.,

C18)

HPLC-grade solvents (e.g., acetonitrile, water, formic acid)
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UV detector

Temperature-controlled storage units (-20°C and -80°C)

Procedure:

1. Time Point Zero (T=0):

Immediately after preparing the 10 mM stock solution, take an aliquot for initial analysis.

Dilute the stock solution to a suitable concentration for HPLC analysis (e.g., 100 µM in

mobile phase).

Inject the diluted sample into the HPLC system and record the chromatogram. The peak

area of the parent compound at T=0 will serve as the baseline (100% stability).

2. Storage:

Store the remaining aliquots of the stock solution at -20°C and -80°C, protected from

light.

3. Subsequent Time Points:

At predetermined time intervals (e.g., 1, 2, 3, and 6 months), retrieve one aliquot from

each storage temperature.

Thaw the aliquot rapidly and prepare a sample for HPLC analysis in the same manner

as for T=0.

Analyze the sample by HPLC and record the chromatogram.

4. Data Analysis:

Compare the peak area of the PF-00356231 parent compound at each time point to the

peak area at T=0.

Calculate the percentage of the remaining compound at each time point.
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Monitor for the appearance of any new peaks, which may indicate degradation

products.
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Caption: Signaling pathways modulated by MMP-12 activity.

Experimental Workflow for Stability Assessment
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Caption: Workflow for assessing the long-term stability of PF-00356231.
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Disclaimer
The information provided in these application notes is intended for guidance and is based on

general knowledge of small molecule inhibitors. Researchers are strongly encouraged to

perform their own validation and stability studies to ensure the integrity of their results. The

stability of PF-00356231 can be influenced by various factors, including the purity of the

compound, the quality of the solvent, and the specific storage conditions.

To cite this document: BenchChem. [Application Notes and Protocols for PF-00356231
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584456#long-term-storage-and-stability-of-pf-
00356231-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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